Mono- and sym-pentahalogenated corannulenes: reaction optimization & purification by in process product analysis†
Reaction Chemistry & Engineering Pub Date: 2022-03-02 DOI: 10.1039/D2RE00010E
Abstract
A robust, mild & inexpensive synthetic route to mono-halogenated corannulene and a robust method for purifying and analyzing sym-pentachlorocorannulene from the ICl halogenation of corannulene is reported.
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